Cas no 42244-86-0 (2-(3-Chloropropanoyl)-6-methylphenol)

• Product Name: 2-(3-Chloropropanoyl)-6-methylphenol
• CAS No: 42244-86-0
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 3140132
• Update Time: 2026-04-27

2-(3-Chloropropanoyl)-6-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropanoyl)-6-methylphenol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-Chloropropanoyl)-6-methylphenol

Introduction to 2-(3-Chloropropanoyl)-6-methylphenol (CAS No. 42244-86-0)

2-(3-Chloropropanoyl)-6-methylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 42244-86-0, is a significant compound in the realm of pharmaceutical chemistry and industrial applications. This compound, featuring a chloropropanoyl moiety attached to a methylphenol backbone, has garnered attention due to its versatile structural properties and potential utility in the synthesis of advanced chemical entities. The presence of both chloro and methyl substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in organic synthesis and drug development.

The methylphenol component of this molecule is reminiscent of well-known aromatic compounds such as thymol and carvacrol, which are widely studied for their antimicrobial and anti-inflammatory properties. The incorporation of a 3-chloropropanoyl group introduces a polar and reactive side chain, which can participate in various chemical transformations, including esterification, amidation, and condensation reactions. This dual functionality makes 2-(3-Chloropropanoyl)-6-methylphenol a promising candidate for designing novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways. The structural motif of 2-(3-Chloropropanoyl)-6-methylphenol aligns well with this trend, as it can serve as a scaffold for generating derivatives with enhanced pharmacological profiles. For instance, modifications at the chloropropanoyl group can lead to compounds with improved solubility and bioavailability, while alterations at the phenolic ring may enhance binding affinity to biological targets.

One of the most compelling aspects of 2-(3-Chloropropanoyl)-6-methylphenol is its potential application in the synthesis of antiviral and anticancer agents. The chlorine atom in the side chain can facilitate electrophilic aromatic substitution reactions, allowing for the introduction of additional functional groups that are critical for drug activity. Moreover, the methylphenol core possesses inherent properties that can contribute to molecule-receptor interactions, making it an attractive building block for medicinal chemists.

Recent studies have demonstrated the utility of 2-(3-Chloropropanoyl)-6-methylphenol in the development of novel antimicrobial agents. Researchers have reported its incorporation into libraries of compounds designed to combat resistant bacterial strains. The ability to modify both the chloropropanoyl and phenolic portions of the molecule allows for fine-tuning of physicochemical properties, enabling optimization for specific biological targets. These findings underscore the compound's significance as a versatile intermediate in drug discovery initiatives.

The industrial relevance of 2-(3-Chloropropanoyl)-6-methylphenol extends beyond pharmaceutical applications. Its structural features make it suitable for use in agrochemical formulations, where it can be employed to synthesize herbicides and fungicides. The reactivity introduced by the chlorine substituent allows for further derivatization into compounds with enhanced efficacy against plant pathogens. Such applications highlight the compound's broad utility across multiple sectors of chemical innovation.

In conclusion, 2-(3-Chloropropanoyl)-6-methylphenol (CAS No. 42244-86-0) represents a fascinating compound with diverse potential applications. Its unique structural composition, combining a methylphenol core with a reactive 3-chloropropanoyl side chain, positions it as a valuable intermediate in pharmaceutical and agrochemical research. As scientific understanding advances, further exploration of this compound's synthetic possibilities will undoubtedly yield novel bioactive molecules with significant societal benefits.